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Compound of Interest

Compound Name: Trioctyltin azide

Cat. No.: B8558368 Get Quote

An in-depth examination of the synthesis, properties, and applications of trioctyltin azide, a

versatile reagent in organic synthesis, particularly for the formation of tetrazole heterocycles.

Abstract
Trioctyltin azide is an organotin compound that serves as a less toxic alternative to other

trialkyltin azides, such as tributyltin azide, in various chemical transformations. This guide

provides a comprehensive overview of its chemical properties, including its Chemical Abstracts

Service (CAS) number and molecular formula. Detailed experimental protocols for its synthesis

and its primary application in the [3+2] cycloaddition reaction with nitriles to form tetrazoles are

presented. Toxicological data is also summarized. This document is intended for researchers,

scientists, and drug development professionals who are interested in the use of organotin

reagents for the synthesis of complex organic molecules.

Chemical and Physical Properties
Trioctyltin azide is an organometallic compound featuring a tin atom covalently bonded to

three octyl chains and an azide functional group.
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Property Value Source

CAS Number 154704-56-0 [1][2]

Molecular Formula C24H51N3Sn [2]

IUPAC Name Azidotrioctylstannane [1]

Synthesis of Trioctyltin Azide
Trioctyltin azide can be synthesized from the reaction of trioctyltin chloride with sodium azide.

A general laboratory-scale procedure is detailed below.

Experimental Protocol: Synthesis of Trioctyltin Azide
This protocol is adapted from the procedure described in patent literature.[3]

Materials:

Trioctyltin chloride

Sodium azide

Deionized water

Methylene chloride (Dichloromethane)

10% aqueous sodium chloride solution

Procedure:

Dissolve sodium azide in deionized water in a reaction vessel equipped with a stirrer and

cooling capabilities.

Cool the sodium azide solution to approximately 8°C.

Add trioctyltin chloride dropwise to the cooled solution over a period of 10 minutes while

maintaining the temperature.
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Stir the reaction mixture at the same temperature for 2 hours.

After the reaction is complete, perform a liquid-liquid extraction with methylene chloride.

Separate the organic layer and wash it with a 10% aqueous sodium chloride solution.

Concentrate the organic phase under reduced pressure to yield trioctyltin azide.

Infrared Spectroscopy Data: The product can be characterized by infrared spectroscopy, with

characteristic peaks observed at approximately 2924, 2856, 2080, and 1466 cm⁻¹.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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